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Get Quote

Executive Summary

This technical guide provides a comprehensive physicochemical profile of N-(4-Methyl-1-
piperazinyl)acetamide, chemically identified as 1-Acetyl-4-methylpiperazine (CAS: 13889-98-
0). This compound serves as a critical pharmacophore in the design of Proteolysis Targeting
Chimeras (PROTACS) and is a known metabolite and intermediate in the synthesis of
piperazine-based therapeutics, including Rifampin and Nintedanib.

Critical Nomenclature Note: While often referred to as "N-(4-Methyl-1-piperazinyl)acetamide”
in legacy literature, the IUPAC designation 1-(4-methylpiperazin-1-yl)ethanone is preferred to
distinguish it from hydrazine derivatives. This guide focuses on the amide-linked piperazine
core, characterized by a single basic center at the N4 position.

Physicochemical Data Profile

The following data aggregates experimental values and high-confidence predictive models
essential for formulation and pharmacokinetic modeling.
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Property Value Source/Method

CAS Number 13889-98-0 Chemical Abstracts Service
Molecular Weight 142.20 g/mol Calculated

pKa (Experimental) 7.06 £0.10 Potentiometric Titration [1]

pKa (Base)

~9.0 (Reference: 1-
Methylpiperazine)

Comparative Structural

Analysis

LogP (Octanol/Water)

-0.24 10 0.01

Consensus Prediction / HPLC

[2]

Solubility (Water)

> 200 g/L (Highly Soluble)

Experimental (20°C)

Experimental (Low-melting

Melting Point 31-34°C ]
solid)
Boiling Point 127 °C Experimental
Colorless to pale yellow ] )
Appearance o ) Visual Inspection
liquid/solid
Density 1.075 g/mL Experimental

Analyst Insight: The pKa of 7.06 is significantly lower than that of N-methylpiperazine (~9.0).
This shift is driven by the electron-withdrawing effect of the acetyl group at N1, which reduces
the electron density available for protonation at the distal N4 nitrogen. This modulation is
advantageous in drug design, allowing for improved membrane permeability at physiological
pH (7.[1]4) compared to more basic analogs.

lonization Behavior & Structural Mechanism

Understanding the ionization state is paramount for predicting solubility and membrane
transport. The molecule contains two nitrogen atoms:[2][3]

» N1 (Amide Nitrogen): Non-basic due to resonance delocalization with the carbonyl group.[1]

e N4 (Tertiary Amine): The sole protonation site.[1]
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Diagram 1: Protonation Equilibrium & Species
Distribution

The following diagram illustrates the equilibrium between the neutral and cationic forms,
governed by the pKa of 7.06.
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Caption: Equilibrium shift at physiological pH. At pH 7.4, approximately 68% of the compound
exists in the neutral, membrane-permeable form.

Experimental Methodologies

To ensure data integrity, the following self-validating protocols are recommended for verifying
pKa and LogP.

Potentiometric Titration for pKa Determination

This method is the "Gold Standard" for piperazine derivatives.

Reagents:

e Analyte: 1-Acetyl-4-methylpiperazine (>98% purity).

e Titrant: 0.1 M HCI (standardized).[1]

e Solvent: Degassed water (CO2-free) with 0.15 M KCI (ionic strength adjustor).[1]

Protocol:
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e Preparation: Dissolve 0.5 mmol of the compound in 50 mL of 0.15 M KCI solution. Ensure
complete dissolution.

» Calibration: Calibrate the pH electrode using NIST-traceable buffers (pH 4.01, 7.00, 10.01).
« Titration:

o Adjust initial pH to ~11.0 using small aliquots of KOH (carbonate-free).[1]

o Titrate with 0.1 M HCl in 0.05 mL increments.

o Record pH after stabilization (drift < 0.002 pH/min).

e Data Analysis: Plot pH vs. Volume of HCI. The inflection point corresponds to the
stoichiometric equivalence. Calculate pKa using the Bjerrum method or Henderson-
Hasselbalch equation at the half-neutralization point.

Validation Criteria:
e The titration curve should show a single, sharp inflection point (monoprotic base).[1]

o Repeatability (n=3) should yield a standard deviation < 0.03 pH units.[1]

HPLC Method for LogP Estimation

For compounds with LogP near zero, shake-flask methods can be prone to emulsion errors.
RP-HPLC is preferred.

Workflow:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]
» Mobile Phase: Methanol/Water (buffered at pH 7.4) isocratic elution.[1]

o Standards: Calibrate with a set of reference compounds with known LogP values (e.qg.,
acetanilide, toluene, butanone).

o Calculation: Correlate the retention factor (
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) of the analyte with the calibration curve:

[1]

Biological & Pharmaceutical Context
Role in Drug Discovery (PROTACS)

In the development of PROTACS, the piperazine linker is often modified to tune the
physicochemical properties of the chimera.[1]

» Basicity Modulation: Using 1-acetyl-4-methylpiperazine (pKa ~7.06) instead of 1,4-
dimethylpiperazine (pKa ~8.[1]0) reduces the cationic character at physiological pH.[1]

o Permeability: The lower pKa increases the fraction of neutral species at pH 7.4, enhancing
passive diffusion across cell membranes.

Metabolite Safety (Rifampin Context)

This compound is a stable amide metabolite.[1] It must be distinguished from 1-methyl-4-
nitrosopiperazine (MNP), a genotoxic impurity found in some Rifampin batches.

 Stability: The acetyl group on N1 prevents the formation of the N-nitroso derivative at that
position, making 1-acetyl-4-methylpiperazine toxicologically distinct and safer than its non-
acetylated precursors in the presence of nitrites.

Diagram 2: Experimental Workflow Overview

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://analytical.chem.ut.ee/databases/pka-values/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

(Sample: 1-Acety|-4-methy|piperazina
. pKa Determi?k'oA - %&Determinaﬁon :
: (Dissolve in 0.15M KCD ;. (RP-HPLC (C18 Column)) :
. [ Potentiometric Titration | - o
( (0.1M HCl) ) : (Correlate K" with Standards) :

Click to download full resolution via product page

Caption: Parallel workflow for determining the critical physicochemical constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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